Cas no 2839157-78-5 (1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1))

• Product Name: 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1)
• CAS No: 2839157-78-5
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 5855345
• Update Time: 2025-05-25

1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1)

• Inchi： 1S/C5H10N4.ClH/c1-2-9-4-7-5(3-6)8-9;/h4H,2-3,6H2,1H3;1H
• InChI Key： USCCVYMNADXYGS-UHFFFAOYSA-N
• SMILES： N1(CC)C=NC(CN)=N1.[H]Cl

Additional information on 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1)

Comprehensive Overview of 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1) (CAS No. 2839157-78-5)

The compound 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1), identified by its CAS number 2839157-78-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and ethylamine side chain, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the 1,2,4-triazole derivatives have become a hot topic due to their broad-spectrum biological activities, such as antimicrobial, antifungal, and anti-inflammatory properties. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation studies. This aligns with the growing trend in the pharmaceutical industry to improve drug bioavailability through salt formation techniques. Users searching for "triazole-based drug intermediates" or "CAS 2839157-78-5 applications" will find this compound highly relevant to their queries.

The synthesis of 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1) involves multi-step organic reactions, often starting from readily available precursors like ethyl isocyanate or hydrazine derivatives. Its purity and stability are critical for downstream applications, which explains why analytical methods such as HPLC and NMR are frequently discussed in conjunction with this compound. Laboratories focusing on high-throughput screening or fragment-based drug design often seek this material for building diverse molecular libraries.

From an industrial perspective, the scalability of producing CAS 2839157-78-5 is a key consideration. Manufacturers are optimizing routes to minimize byproducts while maintaining cost-efficiency—a concern reflected in search trends like "large-scale synthesis of triazole amines." Additionally, the compound's role in developing crop protection agents has been explored, coinciding with increased public interest in sustainable agriculture solutions.

Regulatory compliance is another area of interest for users researching this compound. While 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1) itself isn’t classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). This addresses common search queries about "chemical storage guidelines for triazole derivatives" and "non-hazardous research chemicals."

Innovative applications continue to emerge, particularly in material science where triazole-containing compounds contribute to advanced polymers and coatings. The hydrogen-bonding capability of the triazole ring makes it valuable for designing smart materials—a niche yet rapidly growing field that attracts searches like "functional materials with heterocyclic amines."

In summary, 1H-1,2,4-Triazole-3-methanamine, 1-ethyl-, hydrochloride (1:1) represents a multifaceted compound bridging multiple scientific disciplines. Its CAS registry number 2839157-78-5 serves as a crucial identifier for researchers navigating chemical databases, while its structural versatility keeps it at the forefront of innovation. As interest in tailored heterocycles and salt forms of APIs grows, this compound’s relevance in both academic and industrial settings is poised to expand further.